Cas no 937669-97-1 (4-methyl-2-(pyrrolidin-1-yl)pentanoic acid)

• Product Name: 4-methyl-2-(pyrrolidin-1-yl)pentanoic acid
• CAS No: 937669-97-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD09035339
• CID: 4660297
• Update Time: 2025-06-12

4-methyl-2-(pyrrolidin-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(1-pyrrolidinyl)pentanoic Acid
• 4-methyl-2-pyrrolidin-1-ylpentanoic acid
• SB45988
• SY037853
• SY037860
• SY037861
• A922398
• 4-METHYL-2-(PYRROLIDIN-1-YL)PENTANOIC ACID
• 4-methyl-2-(pyrrolidin-1-yl)pentanoic acid

• MDL： MFCD09035339
• Inchi： 1S/C10H19NO2/c1-8(2)7-9(10(12)13)11-5-3-4-6-11/h8-9H,3-7H2,1-2H3,(H,12,13)
• InChI Key： VOQKGEJCMAIUOB-UHFFFAOYSA-N
• SMILES： OC(C(CC(C)C)N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5

Additional information on 4-methyl-2-(pyrrolidin-1-yl)pentanoic acid

Comprehensive Overview of 4-methyl-2-(pyrrolidin-1-yl)pentanoic acid (CAS No. 937669-97-1)

4-methyl-2-(pyrrolidin-1-yl)pentanoic acid (CAS No. 937669-97-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine and carboxylic acid functional groups, is often explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and compatibility with biological systems.

The compound's molecular structure, featuring a 4-methylpentanoic acid backbone substituted with a pyrrolidin-1-yl group, offers versatility in synthetic chemistry. This makes it a valuable intermediate for designing novel therapeutic agents. Recent studies have highlighted its potential role in modulating enzyme activity or receptor interactions, though further clinical validation is required. The growing demand for small molecule inhibitors and bioactive intermediates in drug discovery has further amplified interest in this compound.

In the context of current trends, 4-methyl-2-(pyrrolidin-1-yl)pentanoic acid aligns with the increasing focus on precision medicine and targeted therapies. Its structural motifs are reminiscent of compounds used in neurological disorders and metabolic diseases, areas where researchers are actively seeking innovative solutions. Additionally, its potential as a chiral building block in asymmetric synthesis has been noted, catering to the pharmaceutical industry's need for enantiomerically pure substances.

From a synthetic perspective, the compound's CAS No. 937669-97-1 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories and manufacturers emphasize the importance of quality control and analytical validation when working with such intermediates, ensuring reproducibility in experimental outcomes. The compound's stability under various conditions is also a topic of investigation, particularly for long-term storage and formulation studies.

Environmental and regulatory considerations are equally relevant. While 4-methyl-2-(pyrrolidin-1-yl)pentanoic acid is not classified as hazardous, its handling and disposal must adhere to standard laboratory protocols. The compound's biodegradability and ecotoxicological profile remain areas of ongoing research, reflecting the broader scientific community's commitment to green chemistry principles.

In summary, 4-methyl-2-(pyrrolidin-1-yl)pentanoic acid (CAS No. 937669-97-1) represents a promising candidate for diverse applications in life sciences. Its structural features, combined with the evolving demands of drug discovery and biochemical research, position it as a compound of enduring interest. Future studies will likely explore its mechanistic details and therapeutic potential, solidifying its role in advancing scientific innovation.